Cas no 65654-53-7 (Benzene, 2-bromo-1,3-bis(methoxymethyl)-)

• Product Name: Benzene, 2-bromo-1,3-bis(methoxymethyl)-
• CAS No: 65654-53-7
• MF: C₁₀H₁₃BrO₂
• MW: 245.113022565842
• CID: 397738
• PubChem ID: 569239
• Update Time: 2025-04-19

Benzene, 2-bromo-1,3-bis(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-1,3-bis(methoxymethyl)-
• 2-bromo-1,3-bis(methoxymethyl)benzene
• DTXSID90341010
• A903851
• BKMPHOHXSLNPRQ-UHFFFAOYSA-N
• 65654-53-7
• SCHEMBL914915

• Inchi： 1S/C10H13BrO2/c1-12-6-8-4-3-5-9(7-13-2)10(8)11/h3-5H,6-7H2,1-2H3
• InChI Key： BKMPHOHXSLNPRQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1COC)COC

Computed Properties

• Exact Mass: 244.00989
• Monoisotopic Mass: 244.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46